Cas no 143413-62-1 (betaclamycin B)

• Product Name: betaclamycin B
• CAS No: 143413-62-1
• MF: C₄₀H₄₉NO₁₅
• MW: 783.824g/molg/mol
• CID: 170504
• PubChem ID: 3081867
• Update Time: 2024-03-01

betaclamycin B Chemical and Physical Properties

Names and Identifiers

• 5,12-Naphthacenedione,10-[[[2''',3''-anhydro]-O-3,6-dideoxy-a-L-erythro-hexopyranos-4-ulos-1-y...
• 7-[4-(dimethylamino)-5-[(2,9-dimethyl-3-oxo-4,4a,5a,6,7,9,9a,10a-octahydrodipyrano[4,2-a:4',3'-e][1,4]dioxin-7-yl)oxy]-6-methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-
• (7R-(7alpha,8beta,10beta))-10-(((2''',3''-Anhydro)-O-3,6-dideoxy-alpha-L-erythro-hexopyranos-4-ulos-1-yl-(1-4)-O-2,6-dideoxy-alpha-L-lyxo-hexopyranosyl-(1-4)-2,3,6-trideoxy-3-(dimethylamino)-alpha-L-lyxo-heoxpyranosyl)oxy)-8-ethyl-7,8,9,10-tetrahydro-1,6,7,8,11-pentahydroxy-5,12-naphthacenedione
• 4)-2,3,6-trideoxy-3-(dimethylamino)-a-L-lyxo-hexopyranosyl]oxy]-8-ethyl-7,8,9,10-tetrahydro-1,6,7,8,11-pentahydroxy-,(7R,8R,10S)-
• 4)-O-2,6-dideoxy-a-L-lyxo-hexopyranosyl-(1&reg
• 5,12-Naphthacenedione, 10-(((2''',3''-anhydro)-O-3,6-dideoxy-alpha-L-erythro-hexopyranos-4-ulos-1-yl-(1-4)-O-2,6-dideoxy-alpha
• Betaclamycin B
• CID 101631943
• 5,12-Naphthacenedione, 10-[[[2''',3''-anhydro]-O-3,6-dideoxy-α-L-erythro-hexopyranos-4-ulos-1-yl-(1→4)-O-2,6-dideoxy-α-L-lyxo-hexopyranosyl-(1→4)-2,3,6-trideoxy-3-(dimethylamino)-α-L-lyxo-hexopyranosyl]oxy]-8-ethyl-7,8,9,10-tetrahydro-1,6,7,8,11-pentahydroxy-, (7R,8R,10S)-
• 7-[4-(dimethylamino)-5-[(5,14-dimethyl-6-oxo-2,4,9,13-tetraoxatricyclo[8.4.0.03,8]tetradecan-12-yl)oxy]-6-methyloxan-2-yl]oxy-9-ethyl-4,6,9,10,11-pentahydroxy-8,10-dihydro-7H-tetracene-5,12-dione
• 143413-62-1
• 5,12-Naphthacenedione, 10-(((2''',3''-anhydro)-O-3,6-dideoxy-alpha-L-erythro-hexopyranos-4-ulos-1-yl-(1-4)-O-2,6-dideoxy-alpha-L-lyxo-hexopyranosyl-(1-4)-2,3,6-trideoxy-3-(dimethylamino)-alpha-L-lyxo-heoxpyranosyl)oxy)-8-ethyl-7,8,9,10-tetrahydro-1,6,7,8,11-pentahydroxy-, (7R-(7alpha,8beta,10beta))-
• betaclamycin B

• Inchi： 1S/C40H49NO15/c1-7-40(49)14-24(28-31(38(40)48)35(47)29-30(34(28)46)33(45)27-18(32(29)44)9-8-10-20(27)42)54-25-11-19(41(5)6)36(16(3)50-25)55-26-13-22-37(17(4)51-26)56-39-23(53-22)12-21(43)15(2)52-39/h8-10,15-17,19,22-26,36-39,42,46-49H,7,11-14H2,1-6H3/t15-,16-,17-,19-,22-,23-,24-,25-,26-,36+,37+,38+,39-,40+/m0/s1
• InChI Key： GOYNNCPGHOBFCK-IDAGGIOTSA-N
• SMILES： O([C@H]1C[C@H]2[C@@H]([C@H](C)O1)O[C@H]1[C@H](CC([C@H](C)O1)=O)O2)[C@@H]1[C@H](C)O[C@H](C[C@@H]1N(C)C)O[C@@H]1C2C(=C3C(C4C(=CC=CC=4C(C3=C(C=2[C@H]([C@@](CC)(C1)O)O)O)=O)O)=O)O

Computed Properties

• Exact Mass: 783.31
• Monoisotopic Mass: 783.31
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 56
• Rotatable Bond Count: 6
• Complexity: 1500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220
• XLogP3: 2.8

Experimental Properties

• Density: 1.5
• Boiling Point: 847.6°Cat760mmHg
• Flash Point: 466.4°C
• Refractive Index: 1.663
• pka: 6.45±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines Anthracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Anthracyclines